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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771

For Researchers, Scientists, and Drug Development Professionals

Phenafleur®, with the chemical name [2-(cyclohexyloxy)ethyl]benzene, is a synthetic
fragrance ingredient prized for its refined floral and hyacinth notes.[1][2] While primarily used in
the fragrance and cosmetics industries, a thorough understanding of its physicochemical
properties, particularly its solubility and stability, is essential for formulation development,
quality control, and safety assessment.[3] This technical guide provides a comprehensive
overview of the available data on Phenafleur's solubility and stability, outlines detailed
experimental protocols for its evaluation, and presents logical workflows for these analytical
processes.

Physicochemical and Solubility Data

The solubility of an active ingredient is a critical determinant of its bioavailability and
performance in a formulation. Phenafleur is characterized as a liquid with low water solubility
and a lipophilic nature, as indicated by its high LogP value.[1][4] A summary of its key
properties is presented below.

Table 1: Physicochemical Properties of Phenafleur
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Property Value Reference

2-
Chemical Name [ [5]
(cyclohexyloxy)ethyllbenzene

CAS Number 80858-47-5 [5]
Molecular Formula C14H200 [5]
Molecular Weight 204.3 g/mol [5]
Physical State Liquid [5]
Boiling Point 283.8 °C (at 101,325 Pa) [4]
Density 0.97 g/cm3 (at 20°C) [4]
Vapor Pressure 0.54 Pa (at 24°C) [4]
Flash Point 94 °C /201 °F [5]
Refractive Index 1.5080 - 1.5130 [5]

Table 2: Solubility and Partition Coefficient of Phenafleur

Parameter Medium Value Reference
Water Solubility Water 780.2 mg/L (at 24°C) [4]
Solubility Alcohol Soluble [2]
Solubility Paraffin Oil Soluble [2]
LogP (o/w) Octanol/Water 4.9 (at 25°C) [4]

Stability Profile

Phenafleur is noted for its excellent stability in various consumer product bases.[1] Its shelf life
is typically cited as 18 to 24 months or longer when stored under recommended conditions.[2]

[5]

Table 3: Stability and Shelf Life of Phenafleur
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Condition/Product Type Stability Rating Reference
Fine Fragrance Very Good [1]
Candles Very Good [1]
Bleach Good [1]
Shampoos & Soaps Good Performance [6]
Antiperspirants/Deodorants Good Performance [6]
Acid Cleaner Stable [2]
Alcoholic Lotion Stable [2]
Detergent Stable [2]
Fabric Softener Stable [2]
Hard Surface Cleaner Stable [2]

Keep in a tightly closed
Recommended Storage container in a cool, dry place, [5]
protected from light.

) Beyond 18 months, quality
Shelf Life (5]
should be checked before use.

Experimental Protocols

While specific, detailed experimental protocols for Phenafleur are proprietary, the following
sections describe standard methodologies for determining the solubility and stability of
fragrance ingredients like Phenafleur.

Solubility Determination Protocol (Shake-Flask Method)

The shake-flask method is a standard approach for determining the aqueous solubility of a
substance.

1. Objective: To determine the saturation concentration of Phenafleur in water at a specified
temperature.
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2. Materials:

o Phenafleur (analytical standard)

+ Reagent-grade water (e.g., Milli-Q)

o Temperature-controlled shaker bath
¢ Centrifuge

o Analytical balance

e HPLC with UV detector or GC-MS

¢ Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 um PTFE)

3. Procedure:

» Prepare a supersaturated solution by adding an excess amount of Phenafleur to a known
volume of water in a sealed flask.

o Equilibrate the flask in a shaker bath at a constant temperature (e.g., 24°C) for a minimum of
24-48 hours to ensure equilibrium is reached.

« After equilibration, allow the solution to stand to permit the undissolved material to settle.

e Centrifuge the samples to further separate the solid and liquid phases.

» Carefully extract an aliquot of the clear supernatant and filter it using a syringe filter to
remove any remaining undissolved particles.

» Quantify the concentration of Phenafleur in the filtrate using a validated analytical method
(e.g., HPLC-UV or GC-MS) against a calibration curve prepared with known standards.

» Repeat the experiment in triplicate to ensure reproducibility.

Below is a diagram illustrating the workflow for this solubility assessment.
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Caption: Workflow for Solubility Determination.

Accelerated Stability Testing Protocol
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Accelerated stability testing is used to predict the long-term stability and shelf life of a product
by subjecting it to elevated stress conditions.

1. Objective: To assess the stability of Phenafleur under elevated temperature and light
exposure to predict its shelf life under normal storage conditions.

2. Materials:

¢ Phenafleur (neat or in a relevant formulation)

o Temperature- and humidity-controlled stability chambers

¢ Photostability chamber with controlled UV and visible light output

o Appropriate sample containers (e.g., sealed glass vials)

¢ Analytical instrumentation (GC-MS or HPLC-UV) for purity and degradation product analysis.

3. Procedure:

o Sample Preparation: Place samples of Phenafleur into multiple sealed containers to be
exposed to different conditions. Retain control samples at recommended storage conditions
(e.g., 5°C, dark).

» Accelerated Conditions (Temperature):

» Place samples in stability chambers at elevated temperatures (e.g., 40°C, 50°C) and
controlled humidity (e.g., 75% RH).
o Withdraw samples at predetermined time points (e.g., 0, 1, 3, 6 months).

» Photostability Conditions:

o Expose samples to a controlled light source as per ICH Q1B guidelines.
o Simultaneously expose a control sample protected from light (e.g., wrapped in aluminum
foil).

e Analysis:
o At each time point, analyze the samples for physical appearance (color, clarity) and chemical
purity using a stability-indicating analytical method (e.g., GC-MS).

« ldentify and quantify any degradation products formed.

e Data Evaluation:
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o Determine the rate of degradation under accelerated conditions.
» Use the Arrhenius equation to extrapolate the data and predict the shelf life under normal
storage conditions.

The following diagram outlines the workflow for an accelerated stability study.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Study Setup

Prepare & store samples

Control Samples (5°C, Dark) Stress Samples

ess Conditions

Elevated Temp (e.g., 40°C) Photostability Chamber (UV/Vis)

AN yd

}hquoint Teiyg
(Pull samples at TO, T1, T2..)
(Analyze Purity & Degradants (GC/HPLC))
(Compare to controD

Data Evialuation

Determine degradation rate

Predict Shelf Life (Arrhenius Eq.)

Click to download full resolution via product page

Caption: Workflow for Accelerated Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. iff.com [iff.com]

2. hyacinth ether, 80858-47-5 [thegoodscentscompany.com]

3. Phenafleur | 80858-47-5 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
e 4. PHENAFLEUR CAS#: 80858-47-5 [m.chemicalbook.com]

5. aacipl.com [aacipl.com]

6. specialchem.com [specialchem.com]

« To cite this document: BenchChem. [Phenafleur: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618771#phenafleur-solubility-and-stability-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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